2-[(1,3-Benzodioxol-5-ylmethylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
2-[(1,3-Benzodioxol-5-ylmethylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
1340483-67-1
VCID:
VC0414070
InChI:
InChI=1S/C17H14N2O2S/c18-8-13-12-3-1-2-4-16(12)22-17(13)19-9-11-5-6-14-15(7-11)21-10-20-14/h5-7,9H,1-4,10H2/b19-9+
SMILES:
C1CCC2=C(C1)C(=C(S2)N=CC3=CC4=C(C=C3)OCO4)C#N
Molecular Formula:
C17H14N2O2S
Molecular Weight:
310.4g/mol
2-[(1,3-Benzodioxol-5-ylmethylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No.: 1340483-67-1
Main Products
VCID: VC0414070
Molecular Formula: C17H14N2O2S
Molecular Weight: 310.4g/mol
![2-[(1,3-Benzodioxol-5-ylmethylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile - 1340483-67-1](/images/no_structure.jpg)
| CAS No. | 1340483-67-1 |
|---|---|
| Product Name | 2-[(1,3-Benzodioxol-5-ylmethylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
| Molecular Formula | C17H14N2O2S |
| Molecular Weight | 310.4g/mol |
| IUPAC Name | 2-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
| Standard InChI | InChI=1S/C17H14N2O2S/c18-8-13-12-3-1-2-4-16(12)22-17(13)19-9-11-5-6-14-15(7-11)21-10-20-14/h5-7,9H,1-4,10H2/b19-9+ |
| Standard InChIKey | OIHPEQANXPYMFN-DJKKODMXSA-N |
| Isomeric SMILES | C1CCC2=C(C1)C(=C(S2)/N=C/C3=CC4=C(C=C3)OCO4)C#N |
| SMILES | C1CCC2=C(C1)C(=C(S2)N=CC3=CC4=C(C=C3)OCO4)C#N |
| Canonical SMILES | C1CCC2=C(C1)C(=C(S2)N=CC3=CC4=C(C=C3)OCO4)C#N |
| PubChem Compound | 9585778 |
| Last Modified | Nov 11 2021 |
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